Cas no 960529-91-3 ((2R,3aR,7aR)-1-tert-butoxycarbonyl-2,3,3a,4,5,6,7,7a-octahydroindole-2-carboxylic acid)

• Product Name: (2R,3aR,7aR)-1-tert-butoxycarbonyl-2,3,3a,4,5,6,7,7a-octahydroindole-2-carboxylic acid
• CAS No: 960529-91-3
• MF: C₁₄H₂₃NO₄
• MW: 269.34
• CID: 5113921
• Update Time: 2026-03-03

(2R,3aR,7aR)-1-tert-butoxycarbonyl-2,3,3a,4,5,6,7,7a-octahydroindole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1,2-dicarboxylic acid, octahydro-, 1-(1,1-dimethylethyl) ester, (2R,3aR,7aR)-
• (2R,3aR,7aR)-1-tert-butoxycarbonyl-2,3,3a,4,5,6,7,7a-octahydroindole-2-carboxylic acid

• Inchi： 1S/C14H23NO4/c1-14(2,3)19-13(18)15-10-7-5-4-6-9(10)8-11(15)12(16)17/h9-11H,4-8H2,1-3H3,(H,16,17)/t9-,10-,11-/m1/s1
• InChI Key： POJYGQHOQQDGQZ-GMTAPVOTSA-N
• SMILES： N1(C(OC(C)(C)C)=O)[C@@]2([H])[C@]([H])(CCCC2)C[C@@H]1C(O)=O

Additional information on (2R,3aR,7aR)-1-tert-butoxycarbonyl-2,3,3a,4,5,6,7,7a-octahydroindole-2-carboxylic acid

Introduction to (2R,3aR,7aR)-1-tert-butoxycarbonyl-2,3,3a,4,5,6,7,7a-octahydroindole-2-carboxylic acid (CAS No. 960529-91-3)

CAS No. 960529-91-3 refers to a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, (2R,3aR,7aR)-1-tert-butoxycarbonyl-2,3,3a,4,5,6,7,7a-octahydroindole-2-carboxylic acid, is a derivative of octahydroindole and features a tert-butoxycarbonyl (Boc) protecting group at the 1-position. The unique stereochemistry defined by the (2R,3aR,7aR) configuration makes it a valuable intermediate in the synthesis of biologically active molecules.

The compound belongs to a class of heterocyclic structures that are widely explored for their pharmacological properties. Octahydroindole derivatives are known for their role in various drug candidates due to their ability to interact with biological targets such as enzymes and receptors. The presence of the Boc group not only provides stability during synthetic processes but also facilitates selective deprotection steps in multi-step synthetic routes.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from indole scaffolds. The structural motif of octahydroindole is particularly interesting because it can be modified to produce compounds with diverse biological activities. For instance, derivatives of octahydroindole have been investigated for their potential in treating neurological disorders, inflammation, and infectious diseases.

One of the most compelling aspects of (2R,3aR,7aR)-1-tert-butoxycarbonyl-2,3,3a,4,5,6,7,7a-octahydroindole-2-carboxylic acid is its utility as a building block in drug discovery. The Boc-protected carboxylic acid group at the 1-position allows for further functionalization via amide bond formation or other coupling reactions. This flexibility is crucial for designing molecules with tailored pharmacokinetic and pharmacodynamic profiles.

Recent studies have highlighted the importance of stereochemistry in determining the efficacy of pharmaceutical compounds. The specific configuration (2R,3aR,7aR) of this compound ensures that subsequent derivatives retain optimal biological activity. Such stereochemical precision is often achieved through chiral resolution or asymmetric synthesis techniques.

The synthesis of this compound typically involves multi-step organic transformations starting from commercially available precursors. Key steps include cyclization reactions to form the octahydroindole core followed by functional group manipulations to introduce the Boc protecting group and other desired substituents. Advanced synthetic methodologies such as transition metal-catalyzed reactions have been employed to improve yield and selectivity.

The pharmaceutical industry has shown particular interest in this compound due to its potential as a precursor for next-generation therapeutics. Researchers are exploring its utility in developing small-molecule inhibitors targeting key disease pathways. For example, modifications at the 2-position and 7-position of the indole ring have been shown to modulate binding affinity to biological targets.

Moreover，the compound’s stability under various reaction conditions makes it an attractive candidate for large-scale production. High-throughput screening (HTS) campaigns have been conducted using derivatives of this scaffold to identify novel lead compounds with therapeutic promise. The ease of modifying its structure allows for rapid optimization cycles during drug development.

In conclusion，(2R，3aR，7aR)-1-tert-butoxycarbonyl-2，3，3a，4，5，6，7，7a-octahydroindole-2-carboxylic acid (CAS No. 960529-91-3) represents a significant advancement in pharmaceutical chemistry。 Its unique structural features and synthetic versatility position it as a cornerstone intermediate in the development of innovative therapeutic agents。 As research continues to uncover new biological targets and synthetic strategies，this compound is poised to play an increasingly important role in drug discovery efforts worldwide。